Cas no 651298-60-1 (N-4-(tert-butylsulfamoyl)phenyl-2-(2,4-dimethylphenoxy)acetamide)

• Product Name: N-4-(tert-butylsulfamoyl)phenyl-2-(2,4-dimethylphenoxy)acetamide
• CAS No: 651298-60-1
• MF: C₂₀H₂₆N₂O₄S
• MW: 390.496444225311
• CID: 6450022
• Update Time: 2025-06-14

N-4-(tert-butylsulfamoyl)phenyl-2-(2,4-dimethylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(tert-butylsulfamoyl)phenyl-2-(2,4-dimethylphenoxy)acetamide
• N-{4-[(tert-butylamino)sulfonyl]phenyl}-2-(2,4-dimethylphenoxy)acetamide
• N-[4-(tert-butylsulfamoyl)phenyl]-2-(2,4-dimethylphenoxy)acetamide
• Acetamide, N-[4-[[(1,1-dimethylethyl)amino]sulfonyl]phenyl]-2-(2,4-dimethylphenoxy)-

• Inchi： 1S/C20H26N2O4S/c1-14-6-11-18(15(2)12-14)26-13-19(23)21-16-7-9-17(10-8-16)27(24,25)22-20(3,4)5/h6-12,22H,13H2,1-5H3,(H,21,23)
• InChI Key： FZLOGXOIWKDHSK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC(C)(C)C)(=O)=O)C=C1)(=O)COC1=CC=C(C)C=C1C

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• pka: 12.08±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-(tert-butylsulfamoyl)phenyl-2-(2,4-dimethylphenoxy)acetamide

Comprehensive Overview of N-4-(tert-butylsulfamoyl)phenyl-2-(2,4-dimethylphenoxy)acetamide (CAS No. 651298-60-1)

N-4-(tert-butylsulfamoyl)phenyl-2-(2,4-dimethylphenoxy)acetamide (CAS No. 651298-60-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique sulfamoyl and phenoxyacetamide functional groups, exhibits potential applications in drug discovery and crop protection. Its structural complexity and modular design make it a subject of interest for researchers exploring small-molecule inhibitors and bioactive agents.

The compound's tert-butylsulfamoyl moiety contributes to its metabolic stability, while the 2,4-dimethylphenoxy segment enhances its lipophilicity, a critical factor for membrane permeability. Such properties are highly sought after in the development of targeted therapies and sustainable agrochemicals. Recent studies highlight its relevance in addressing challenges like antimicrobial resistance and pest control, aligning with global trends toward precision medicine and eco-friendly farming solutions.

From a synthetic chemistry perspective, N-4-(tert-butylsulfamoyl)phenyl-2-(2,4-dimethylphenoxy)acetamide exemplifies advancements in heterocyclic chemistry. Researchers often employ cross-coupling reactions and amide bond formation techniques to construct its framework. The compound’s CAS No. 651298-60-1 serves as a key identifier in chemical databases, facilitating collaborations across academia and industry. Its inclusion in high-throughput screening libraries underscores its potential to yield novel lead compounds.

In the context of green chemistry, this molecule’s design reflects efforts to minimize environmental impact. The tert-butyl group, for instance, may reduce toxicity compared to bulkier substituents, addressing regulatory concerns about chemical safety. Such considerations resonate with the growing demand for sustainable synthesis methods, a topic frequently searched in scientific forums and AI-driven research platforms.

Beyond its chemical attributes, N-4-(tert-butylsulfamoyl)phenyl-2-(2,4-dimethylphenoxy)acetamide is a case study in intellectual property strategy. Patents citing its structure often emphasize its utility in combination therapies or synergistic formulations, reflecting broader industry shifts toward multifunctional solutions. Analysts tracking emerging pharmaceuticals and agrochemical innovations frequently reference this compound’s patent landscape.

For laboratories handling CAS No. 651298-60-1, proper analytical characterization is essential. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify purity and structure. These methods align with quality-by-design (QbD) principles, a hot topic in pharmaceutical manufacturing circles.

In summary, N-4-(tert-butylsulfamoyl)phenyl-2-(2,4-dimethylphenoxy)acetamide represents a convergence of molecular innovation and practical applications. Its relevance to drug development, agricultural science, and environmental sustainability ensures its continued prominence in scientific discourse. As researchers explore its full potential, this compound may well become a cornerstone in next-generation therapeutic and agrochemical solutions.